(3α,5β,7α)-7-(Acetyloxy)-3-hydroxy-12-oxocholan-24-oic Acid Methyl Ester
(3α,5β,7α)-7-(Acetyloxy)-3-hydroxy-12-oxocholan-24-oic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
71837-87-1
VCID:
VC0107762
InChI:
InChI=1S/C27H42O6/c1-15(6-9-24(31)32-5)19-7-8-20-25-21(14-23(30)27(19,20)4)26(3)11-10-18(29)12-17(26)13-22(25)33-16(2)28/h15,17-22,25,29H,6-14H2,1-5H3/t15-,17+,18-,19-,20+,21+,22-,25+,26+,27-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(C(=O)CC3C2C(CC4C3(CCC(C4)O)C)OC(=O)C)C
Molecular Formula:
C27H42O6
Molecular Weight:
462.6 g/mol
(3α,5β,7α)-7-(Acetyloxy)-3-hydroxy-12-oxocholan-24-oic Acid Methyl Ester
CAS No.: 71837-87-1
Reference Standards
VCID: VC0107762
Molecular Formula: C27H42O6
Molecular Weight: 462.6 g/mol
| CAS No. | 71837-87-1 |
|---|---|
| Product Name | (3α,5β,7α)-7-(Acetyloxy)-3-hydroxy-12-oxocholan-24-oic Acid Methyl Ester |
| Molecular Formula | C27H42O6 |
| Molecular Weight | 462.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-7-acetyloxy-3-hydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C27H42O6/c1-15(6-9-24(31)32-5)19-7-8-20-25-21(14-23(30)27(19,20)4)26(3)11-10-18(29)12-17(26)13-22(25)33-16(2)28/h15,17-22,25,29H,6-14H2,1-5H3/t15-,17+,18-,19-,20+,21+,22-,25+,26+,27-/m1/s1 |
| Standard InChIKey | MWUBEKFSCVGPKW-OYYDADKJSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(C(=O)C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)OC(=O)C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(C(=O)CC3C2C(CC4C3(CCC(C4)O)C)OC(=O)C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(C(=O)CC3C2C(CC4C3(CCC(C4)O)C)OC(=O)C)C |
| Synonyms | 3α,7α-Dihydroxy-12-oxo-5β-cholanic Acid Methyl Ester 7-Acetate |
| PubChem Compound | 11547153 |
| Last Modified | Nov 11 2021 |
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